Cas no 2228979-15-3 (1-(3-chloro-2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(3-chloro-2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228979-15-3
• MF: C₁₁H₁₀ClF₄N
• MW: 267.650415897369
• CID: 5951982
• PubChem ID: 165853563
• Update Time: 2025-06-08

1-(3-chloro-2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine
• 2228979-15-3
• EN300-1944230
• [1-(3-chloro-2,4-difluorophenyl)-3,3-difluorocyclobutyl]methanamine

• Inchi： 1S/C11H10ClF4N/c12-8-7(13)2-1-6(9(8)14)10(5-17)3-11(15,16)4-10/h1-2H,3-5,17H2
• InChI Key： JIMLXRYTQARMNU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C1(CN)CC(C1)(F)F)F

Computed Properties

• Exact Mass: 267.0437897g/mol
• Monoisotopic Mass: 267.0437897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-chloro-2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine

Professional Introduction to Compound with CAS No. 2228979-15-3 and Product Name: 1-(3-chloro-2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine

Compound with the CAS number 2228979-15-3 and the product name 1-(3-chloro-2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense interest in both academic research and industrial applications. The molecular structure of this compound incorporates several key features that contribute to its potential utility in drug discovery and development.

The core structure of 1-(3-chloro-2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine consists of a cyclobutyl ring substituted with fluorine atoms at the 3,3 positions, which enhances its lipophilicity and metabolic stability. Additionally, the phenyl ring is modified with chlorine and fluorine atoms at the 2,4 positions, providing additional electronic and steric effects that can influence binding interactions with biological targets. These modifications are strategically designed to optimize pharmacokinetic properties while maintaining high affinity for specific therapeutic targets.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced bioavailability and resistance to metabolic degradation. The presence of multiple fluorine atoms in 1-(3-chloro-2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine not only improves its pharmacokinetic profile but also allows for fine-tuning of its biological activity. This compound has been extensively studied in vitro and in vivo for its potential applications in treating various diseases, including oncological disorders.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The structural motifs present in 1-(3-chloro-2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine can be readily incorporated into larger molecules through various chemical transformations. For instance, the chlorine substituent on the phenyl ring can be used for further functionalization via cross-coupling reactions, while the cyclobutyl methanamine moiety offers opportunities for derivatization into amides or other pharmacologically relevant structures.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. The cyclobutyl ring in 1-(3-chloro-2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine serves as an excellent scaffold for developing novel bioactive molecules. Its rigid structure helps to maintain optimal conformational alignment with biological targets, while the fluorine atoms enhance binding affinity through favorable van der Waals interactions. These features make it an attractive candidate for further exploration in drug discovery programs.

The synthesis of 1-(3-chloro-2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine involves a series of well-established organic reactions that highlight its synthetic accessibility. The process typically begins with the preparation of a halogenated cyclobutane derivative followed by functionalization with a fluorinated phenethylamine moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods ensure that the final product meets stringent quality standards required for pharmaceutical applications.

The pharmacological profile of 1-(3-chloro-2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine has been evaluated through extensive preclinical studies. Initial results indicate that this compound exhibits promising activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. The structural features responsible for this activity include the ability to interact with both protein and nucleic acid targets. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

In conclusion,1-(3-chloro-2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine (CAS No. 2228979-15-3) represents a valuable asset in the pharmaceutical industry due to its unique structural properties and potential therapeutic applications. Its synthesis is feasible through established organic chemistry methods, and preliminary pharmacological data suggest its efficacy against various disease states. Continued research into this compound is expected to yield novel insights into drug design principles and lead to the development of next-generation therapeutics.